Cas no 2309803-75-4 (N-2,2-bis(furan-2-yl)ethyl-N'-(3-fluorophenyl)ethanediamide)

• Product Name: N-2,2-bis(furan-2-yl)ethyl-N'-(3-fluorophenyl)ethanediamide
• CAS No: 2309803-75-4
• MF: C₁₈H₁₅FN₂O₄
• MW: 342.321108102798
• CID: 5354964
• Update Time: 2025-05-20

N-2,2-bis(furan-2-yl)ethyl-N'-(3-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2,2-di(furan-2-yl)ethyl)-N2-(3-fluorophenyl)oxalamide
• N-[2,2-bis(furan-2-yl)ethyl]-N'-(3-fluorophenyl)oxamide
• N-2,2-bis(furan-2-yl)ethyl-N'-(3-fluorophenyl)ethanediamide

• Inchi： 1S/C18H15FN2O4/c19-12-4-1-5-13(10-12)21-18(23)17(22)20-11-14(15-6-2-8-24-15)16-7-3-9-25-16/h1-10,14H,11H2,(H,20,22)(H,21,23)
• InChI Key： TZHSEALGJMHIOU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(C(NCC(C1=CC=CO1)C1=CC=CO1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 460
• XLogP3: 2.5
• Topological Polar Surface Area: 84.5

Additional information on N-2,2-bis(furan-2-yl)ethyl-N'-(3-fluorophenyl)ethanediamide

Recent Advances in the Study of N-2,2-bis(furan-2-yl)ethyl-N'-(3-fluorophenyl)ethanediamide (CAS: 2309803-75-4)

The compound N-2,2-bis(furan-2-yl)ethyl-N'-(3-fluorophenyl)ethanediamide (CAS: 2309803-75-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of N-2,2-bis(furan-2-yl)ethyl-N'-(3-fluorophenyl)ethanediamide, which can be efficiently prepared through a multi-step organic synthesis involving furan derivatives and fluorophenyl intermediates. The compound's structure, characterized by the presence of two furan rings and a fluorophenyl group, has been shown to confer unique physicochemical properties, including enhanced solubility and stability under physiological conditions.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that N-2,2-bis(furan-2-yl)ethyl-N'-(3-fluorophenyl)ethanediamide exhibits promising pharmacological effects. Notably, it has shown inhibitory activity against several key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, recent research has explored its interactions with specific protein targets, revealing a high binding affinity that could be leveraged for the development of targeted therapies.

One of the most significant breakthroughs in the study of this compound is its potential role in oncology. A 2023 study published in the Journal of Medicinal Chemistry reported that N-2,2-bis(furan-2-yl)ethyl-N'-(3-fluorophenyl)ethanediamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of cellular signaling pathways critical for cancer cell survival and proliferation.

Despite these promising findings, challenges remain in the development of N-2,2-bis(furan-2-yl)ethyl-N'-(3-fluorophenyl)ethanediamide as a therapeutic agent. Current research is focused on optimizing its pharmacokinetic properties, including bioavailability and metabolic stability, to enhance its clinical potential. Furthermore, detailed toxicological studies are underway to assess its safety profile and establish appropriate dosing regimens.

In conclusion, N-2,2-bis(furan-2-yl)ethyl-N'-(3-fluorophenyl)ethanediamide (CAS: 2309803-75-4) represents a promising candidate for further drug development, with potential applications in inflammation and oncology. Continued research efforts are expected to elucidate its full therapeutic potential and address current limitations, paving the way for its eventual translation into clinical applications.